Cas no 2138249-79-1 ((5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride)

• Product Name: (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride
• CAS No: 2138249-79-1
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 5944602
• PubChem ID: 165953075
• Update Time: 2025-11-01

(5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride
• 2138249-79-1
• EN300-1117542

• Inchi： 1S/C8H8ClF2NO3S/c9-16(13,14)4-6-5-3-8(10,11)2-1-7(5)15-12-6/h1-4H2
• InChI Key： BKFBFOAXMLMXIA-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(CCC(C2)(F)F)ON=1)(=O)=O

Computed Properties

• Exact Mass: 270.9881483g/mol
• Monoisotopic Mass: 270.9881483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6Ų

Additional information on (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride

Introduction to (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride (CAS No. 2138249-79-1)

(5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride (CAS No. 2138249-79-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorinated benzoxazole core and a methanesulfonyl chloride functional group. These properties make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The benzoxazole moiety is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of fluorine atoms into the benzoxazole ring enhances its lipophilicity and metabolic stability, making it particularly suitable for drug design. The methanesulfonyl chloride group, on the other hand, is a versatile electrophilic reagent that can participate in various chemical reactions, such as nucleophilic substitution and sulfonation.

Recent studies have highlighted the potential applications of (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders.

In another research article published in the European Journal of Medicinal Chemistry, scientists demonstrated the utility of (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride in the preparation of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used antidepressants that work by increasing the levels of serotonin in the brain. The study showed that compounds derived from this intermediate exhibited improved pharmacological profiles compared to existing SSRIs.

The synthetic versatility of (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride has also been explored in the context of combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds with diverse chemical structures. This method has been particularly useful in identifying lead compounds for drug discovery programs. A recent study published in Organic & Biomolecular Chemistry described a high-throughput synthesis strategy using this intermediate to generate a library of benzoxazole derivatives with potential antitumor activity.

Beyond its applications in medicinal chemistry, (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride has also found use in materials science. The unique electronic properties of fluorinated benzoxazoles make them attractive candidates for the development of organic semiconductors and optoelectronic devices. A study published in Advanced Materials reported the synthesis and characterization of a series of fluorinated benzoxazole-based polymers with high charge carrier mobilities and excellent thermal stability.

In conclusion, (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride (CAS No. 2138249-79-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on drug discovery and materials science projects. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain a focus of intense interest in both academic and industrial settings.